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Cat. No.: B1672493

Get Quote

Abstract
Fenchyl acetate is a monoterpenoid ester recognized for its characteristic sweet, pine-like

aroma, leading to its widespread use in the fragrance and flavor industries.[1][2][3]

Understanding its thermal stability and decomposition profile is critical for quality control,

formulation development, and ensuring stability during processing and storage.

Thermogravimetric Analysis (TGA) is a fundamental thermal analysis technique used to

measure changes in the mass of a sample as a function of temperature or time in a controlled

atmosphere. This technical guide provides a comprehensive overview of the predicted thermal

behavior of Fenchyl acetate based on its physicochemical properties and data from analogous

essential oil components. It outlines a detailed experimental protocol for conducting TGA and

presents a framework for data interpretation. While direct experimental TGA data for Fenchyl
acetate is not extensively available in published literature, this guide constructs a robust

predictive analysis to serve as a valuable resource for researchers.

Physicochemical Properties of Fenchyl Acetate
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A thorough understanding of Fenchyl acetate's physical and chemical properties is essential

for interpreting its thermal behavior. The compound is a volatile ester, and its thermal profile is

expected to be dominated by evaporation under typical TGA conditions. Key properties are

summarized in the table below.

Property Value Reference(s)

Chemical Formula C₁₂H₂₀O₂ [4][5]

Molecular Weight 196.29 g/mol [4][5]

Appearance Colorless clear liquid [2][6]

Boiling Point 220 °C at 760 mmHg [1]

Density ~0.98 g/mL at 25 °C [1]

Flash Point 75.56 °C - 76 °C (Closed Cup) [2]

Vapor Pressure
0.117 mmHg at 25 °C

(estimated)
[2][6]

Solubility
Insoluble in water; Soluble in

alcohol
[2][6]

Predicted Thermal Behavior and Data Interpretation
Based on its high volatility and a boiling point of 220 °C, Fenchyl acetate is expected to exhibit

a single, well-defined weight loss step in a TGA experiment conducted under an inert

atmosphere (e.g., nitrogen). This mass loss corresponds to its complete evaporation.[1] The

analysis of other essential oils and their components by TGA shows similar behavior, where a

single-step evaporation process is observed, typically concluding around the component's

boiling point.[7][8]

The TGA thermogram would show a stable baseline at 100% mass until the onset of

evaporation. The Derivative Thermogravimetry (DTG) curve, which represents the rate of mass

change, will show a single distinct peak. The temperature at the apex of this DTG peak

corresponds to the point of the maximum rate of evaporation.
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Predicted Quantitative TGA Data
The following table summarizes the expected quantitative results from a TGA analysis of

Fenchyl acetate under a standard nitrogen atmosphere.

Parameter Predicted Value Range Description

Onset Temperature (T_onset) 100 - 120 °C
The temperature at which

significant mass loss begins.

Peak Temperature (T_peak) 160 - 190 °C

The temperature of the

maximum rate of mass loss, as

indicated by the DTG curve

peak.

Endset Temperature ~220 - 240 °C

The temperature at which the

evaporation process is

complete.

Total Mass Loss 99 - 100%
Represents the complete

volatilization of the sample.

Residue at 600 °C < 1%

Indicates the absence of non-

volatile impurities or

decomposition products under

inert conditions.

Experimental Protocol for TGA of Fenchyl Acetate
This section provides a detailed methodology for performing a thermogravimetric analysis of a

volatile liquid sample like Fenchyl acetate. The protocol is based on standard TGA practices

for essential oils and other volatile organic compounds.[9][10]

Instrumentation and Parameters
Instrument: A calibrated thermogravimetric analyzer.

Crucible: Standard aluminum or platinum pan (40-100 µL).
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Sample Size: 5 - 10 mg. A smaller sample size is recommended for volatile liquids to prevent

crucible overflow and ensure uniform heating.[9]

Atmosphere: High-purity Nitrogen (N₂) or Argon (Ar).

Flow Rate: 20 - 50 mL/min.[9]

Heating Rate: 10 °C/min (A common rate for standard analysis).

Temperature Range: 25 °C to 350 °C. The range should extend beyond the boiling point to

ensure a stable final baseline.

Experimental Procedure
Instrument Preparation: Turn on the TGA instrument and the gas supply. Allow the system to

stabilize.

Tare Crucible: Place an empty sample crucible in the TGA furnace and perform a tare to zero

the balance.

Sample Loading: Remove the crucible. Under a fume hood, carefully dispense 5-10 mg of

Fenchyl acetate into the crucible using a micropipette.

Loading into TGA: Immediately place the loaded crucible back onto the TGA balance to

minimize evaporative loss before the run begins.

Run Initiation: Start the pre-defined thermal method. The furnace will seal and purge with

nitrogen before initiating the temperature ramp.

Data Collection: The instrument will record the sample mass as a function of temperature.

Post-Analysis: Once the run is complete, the furnace will cool. The collected data (TGA and

DTG curves) can then be exported for analysis.

Visualizations: Workflows and Logical Diagrams
The following diagrams, created using Graphviz, illustrate the experimental workflow and the

logical process of the thermogravimetric analysis of Fenchyl acetate.
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Caption: TGA experimental workflow from preparation to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. FENCHYL ACETATE | 13851-11-1 [chemicalbook.com]

2. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]

3. foreverest.net [foreverest.net]

4. Fenchyl acetate (CAS 13851-11-1) - Chemical & Physical Properties by Cheméo
[chemeo.com]

5. Fenchyl acetate [webbook.nist.gov]

6. parchem.com [parchem.com]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. epfl.ch [epfl.ch]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1672493/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-thermogravimetric-analysis-of-fenchyl-acetate
https://www.benchchem.com/product/b1672493?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2376271.htm
https://www.thegoodscentscompany.com/data/rw1005111.html
https://foreverest.net/news-list/introduction-of-fenchol-and-fenchyl-acetate
https://www.chemeo.com/cid/42-165-2/Fenchyl-acetate
https://www.chemeo.com/cid/42-165-2/Fenchyl-acetate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13851111&Mask=200
https://parchem.com/chemical-supplier-distributor/fenchyl-acetate-010069
https://www.researchgate.net/publication/226265794_Characterization_of_some_essential_oils_and_their_key_components_Thermoanalytical_techniques
https://www.researchgate.net/figure/Comparative-TGA-thermograms-for-a-thyme-oil-b-core-shell-material-and-c-thyme-oil_fig1_327526392
https://www.epfl.ch/labs/lmc/wp-content/uploads/2018/06/TGA_E.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. rsdjournal.org [rsdjournal.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Thermogravimetric
Analysis of Fenchyl Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672493/docs#an-in-depth-technical-guide-to-the-
thermogravimetric-analysis-of-fenchyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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